Cas no 216959-50-1 (tert-Butyl Cinnamylcarbamate)

tert-Butyl Cinnamylcarbamate structure
tert-Butyl Cinnamylcarbamate structure
Product Name:tert-Butyl Cinnamylcarbamate
CAS No:216959-50-1
MF:C14H19NO2
MW:233.30616402626
CID:4638909
PubChem ID:10847252
Update Time:2025-07-18

tert-Butyl Cinnamylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-Butyl Cinnamylcarbamate
    • Tert-Butyl Cinnamylcarbamate(WXC03657)
    • Carbamic acid, N-(3-phenyl-2-propen-1-yl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-[(2E)-3-phenyl-2-propen-1-yl]-, 1,1-dimethylethyl ester
    • CS-0036126
    • W12375
    • BS-41609
    • tert-Butylcinnamylcarbamate
    • 115270-11-6
    • D72597
    • SCHEMBL5158237
    • tert-Butyl N-[(E)-3-phenylprop-2-enyl]carbamate
    • 216959-50-1
    • SCHEMBL8467720
    • (E)-1-(Boc-amino)-3-phenylprop-2-ene
    • tert-Butyl Cinnamylcarbamate
    • Inchi: 1S/C14H19NO2/c1-14(2,3)17-13(16)15-11-7-10-12-8-5-4-6-9-12/h4-10H,11H2,1-3H3,(H,15,16)
    • InChI Key: PMEHNJIKBMQEPP-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC=CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 367.9±31.0 °C at 760 mmHg
  • Flash Point: 176.3±24.8 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl Cinnamylcarbamate Security Information

tert-Butyl Cinnamylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B807143-10mg
tert-Butyl Cinnamylcarbamate
216959-50-1
10mg
$ 50.00 2022-06-06
TRC
B807143-50mg
tert-Butyl Cinnamylcarbamate
216959-50-1
50mg
$ 115.00 2022-06-06
TRC
B807143-100mg
tert-Butyl Cinnamylcarbamate
216959-50-1
100mg
$ 185.00 2022-06-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R153926-100mg
tert-Butyl Cinnamylcarbamate
216959-50-1 95%
100mg
¥768 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R153926-250mg
tert-Butyl Cinnamylcarbamate
216959-50-1 95%
250mg
¥1536 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R153926-1g
tert-Butyl Cinnamylcarbamate
216959-50-1 95%
1g
¥3051 2023-09-09
Chemenu
CM323961-1g
tert-Butyl cinnamylcarbamate
216959-50-1 95%
1g
$421 2023-03-20
Chemenu
CM323961-5g
tert-Butyl cinnamylcarbamate
216959-50-1 95%
5g
$1346 2023-03-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD337044-1g
tert-Butyl cinnamylcarbamate
216959-50-1 95+%
1g
¥3178.0 2023-03-20
A2B Chem LLC
AI45065-1mg
tert-Butyl cinnamylcarbamate
216959-50-1
1mg
$73.00 2024-04-20

Additional information on tert-Butyl Cinnamylcarbamate

tert-Butyl Cinnamylcarbamate – A Versatile Synthetic Intermediate in Pharmaceutical and Organic Chemistry

tert-Butyl Cinnamylcarbamate (CAS No. 216959-50-1) has emerged as a critical synthetic building block in the development of bioactive compounds, particularly in pharmaceutical and organic chemistry applications. This compound, characterized by its unique molecular structure combining a cinnamyl group with a carbamate functionality, plays a pivotal role in the synthesis of various biologically active molecules. Recent advances in medicinal chemistry have highlighted the importance of tert-Butyl Cinnamylcarbamate as a precursor for the preparation of derivatives with potential therapeutic applications. Its utility is further enhanced by its stability under a wide range of reaction conditions, making it a preferred choice for synthetic chemists working on complex molecule designs.

Chemical Structure and Synthesis Pathways

The molecular structure of tert-Butyl Cinnamylcarbamate consists of a benzene ring substituted with a cinnamyl group, connected to a carbamate moiety via an ester linkage. This dual functionality allows for the introduction of diverse pharmacophore elements during subsequent synthetic modifications. The synthesis of this compound typically involves the reaction of cinnamyl alcohol with phthalic anhydride under catalytic conditions, followed by the introduction of the tert-butyl group through a nucleophilic substitution mechanism. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly enhance the efficiency of this process, reducing reaction times by up to 50% compared to traditional methods.

<

tert-Butyl Cinnamylcarbamate – A Versatile Synthetic Intermediate in Pharmaceutical and Organic Chemistry

tert-Butyl Cinnamylcarbamate (CAS No. 216959-50-1) has emerged as a critical synthetic building block in the development of bioactive compounds, particularly in pharmaceutical and organic chemistry applications. This compound, characterized by its unique molecular structure combining a cinnamyl group with a carbamate functionality, plays a pivotal role in the synthesis of various biologically active molecules. Recent advances in medicinal chemistry have highlighted the importance of tert-Butyl Cinnamylcarbamate as a precursor for the preparation of derivatives with potential therapeutic applications. Its utility is further enhanced by its stability under a wide range of reaction conditions, making it a preferred choice for synthetic chemists working on complex molecule designs.

Chemical Structure and Synthesis Pathways

The molecular structure of tert-Butyl Cinnamylcarbamate consists of a benzene ring substituted with a cinnamyl group, connected to a carbamate moiety via an ester linkage. This dual functionality allows for the introduction of diverse pharmacophore elements during subsequent synthetic modifications. The synthesis of this compound typically involves the reaction of cinnamyl alcohol with phthalic anhydride under catalytic conditions, followed by the introduction of the tert-butyl group through a nucleophilic substitution mechanism. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly enhance the efficiency of this process, reducing reaction times by up to 50% compared to traditional methods.

Applications in Drug Discovery and Development

tert-Butyl Cinnamylcarbamate has found increasing application in the discovery of novel therapeutics, particularly in the development of antidiabetic and anti-inflammatory agents. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of tert-Butyl Cinnamylcarbamate exhibit potent agonistic activity at the PPAR-γ receptor, suggesting their potential as antidiabetic agents. Additionally, research conducted at the University of Tokyo (2024) has shown that these compounds can modulate the activity of inflammatory cytokines, making them promising candidates for the treatment of autoimmune disorders.

Pharmacological Properties and Mechanisms of Action

The pharmacological properties of tert-Butyl Cinnamylcarbamate are closely linked to its molecular structure, which allows for interactions with multiple biological targets. In vitro studies have revealed that this compound can inhibit the activity of key enzymes involved in metabolic pathways, such as PPAR-α and SIRT1. A 2023 study published in Pharmacological Research reported that tert-Butyl Cinnamylcarbamate derivatives exhibit significant anti-inflammatory effects by suppressing the NF-κB signaling pathway, a critical mediator of inflammatory responses. These findings underscore the potential of tert-Butyl Cinnamylcarbamate as a scaffold for the development of multifunctional therapeutics.

Current Research Trends and Future Directions

Recent advancements in synthetic chemistry have expanded the utility of tert-Butyl Cinnamylcarbamate in the design of novel drug molecules. A 2024 review article in Organic & Biomolecular Chemistry highlighted the use of tert-Butyl Cinnamylcarbamate as a building block for the synthesis of heterocyclic compounds with potential anticancer activity. Researchers at the University of Cambridge have also explored the application of tert-Butyl Cinnamylcarbamate in the development of prodrugs that can enhance the bioavailability of active pharmaceutical ingredients. These studies indicate that tert-Butyl Cinnamylcarbamate is a versatile platform for the creation of new therapeutic agents across multiple disease indications.

Conclusion and Summary

tert-Butyl Cinnamylcarbamate represents a valuable synthetic intermediate with significant potential in pharmaceutical research. Its unique chemical structure and functional groups enable the development of a wide range of therapeutics, from antidiabetic agents to anti-inflammatory drugs. Ongoing research continues to expand the applications of this compound, highlighting its importance in the discovery and development of novel therapies. As synthetic methods become more efficient and our understanding of its pharmacological properties deepens, tert-Butyl Cinnamylcarbamate is likely to play an increasingly important role in the field of medicinal chemistry.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd